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Compound of Interest

Compound Name: Atosiban (Standard)

Cat. No.: B8057868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atosiban is a synthetic peptide analogue of oxytocin and acts as a competitive antagonist at

the human oxytocin receptor (OTR), a member of the G-protein coupled receptor (GPCR)

family.[1][2] It also exhibits antagonism at the vasopressin V1a receptor.[2] Clinically, Atosiban

is utilized as a tocolytic agent to halt premature labor by inhibiting oxytocin-induced uterine

contractions.[1][3] Its mechanism of action involves blocking the binding of oxytocin to its

receptor, thereby preventing the activation of the Gαq and Gαi signaling pathways.[4][5] This

blockade inhibits the production of inositol trisphosphate (IP3) and the subsequent release of

intracellular calcium, leading to myometrial relaxation.[1] Understanding the interaction of

Atosiban with the OTR and its downstream signaling is crucial for the discovery and

development of novel tocolytic agents and for elucidating the role of the oxytocin system in

various physiological processes.

High-throughput screening (HTS) provides a rapid and efficient means to identify and

characterize novel ligands for the OTR. This document provides detailed application notes and

protocols for various HTS assays amenable to the study of Atosiban and other OTR

modulators.

Atosiban Quantitative Data Summary
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The following tables summarize key quantitative data for Atosiban obtained from various in vitro

assays. This information is essential for assay design, validation, and data interpretation.

Assay Type Parameter Value Cell Line/System

Competition Binding

Assay
Kᵢ (nM) 71.5 ± 21.2

HEK293 cells

expressing human

OTR

Calcium Mobilization

Assay
IC₅₀ (nM) 5 Myometrial cells

G-protein Activation

(Gαi3)
EC₅₀ (nM) 2,800 ± 1,035

HEK293 cells co-

expressing OTR and

Gαi3

β-Arrestin Recruitment Activity
No recruitment

observed
HEK293 cells

Signaling Pathways and Experimental Workflows
To facilitate the understanding of the experimental designs, the following diagrams illustrate the

key signaling pathway and a general experimental workflow for HTS with Atosiban.
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Oxytocin Receptor Signaling Pathway
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General HTS Workflow for Atosiban

Assay Preparation

Assay Execution

Signal Detection & Analysis

Prepare 384-well microplate

Seed cells expressing OTR

Add compounds to plate

Prepare Atosiban/Test Compound dilutions

Add Oxytocin (for antagonist mode)

Incubate

Add detection reagents

Read plate (e.g., fluorescence, luminescence)

Analyze data (IC₅₀/EC₅₀ determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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